Cas no 2165695-87-2 ((2R)-3,3-Difluorooxolane-2-carboxylic acid)

• Product Name: (2R)-3,3-Difluorooxolane-2-carboxylic acid
• CAS No: 2165695-87-2
• MF: C₅H₆F₂O₃
• MW: 152.096148967743
• MDL: MFCD31728457
• CID: 4770772
• PubChem ID: 135392827
• Update Time: 2026-02-26

(2R)-3,3-Difluorooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3,3-difluorooxolane-2-carboxylic acid
• (R)-3,3-Difluorotetrahydrofuran-2-carboxylic acid
• PS-20469
• (R)-3,3-Difluorotetrahydrofuran-2-carboxylicacid
• D79612
• 2165695-87-2
• (2R)-3,3-Difluorooxolane-2-carboxylic acid

• MDL： MFCD31728457
• Inchi： 1S/C5H6F2O3/c6-5(7)1-2-10-3(5)4(8)9/h3H,1-2H2,(H,8,9)/t3-/m1/s1
• InChI Key： PLILKVHHFMIWOP-GSVOUGTGSA-N
• SMILES： FC1(CCO[C@@H]1C(=O)O)F

Computed Properties

• Exact Mass: 152.02850037g/mol
• Monoisotopic Mass: 152.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5

Additional information on (2R)-3,3-Difluorooxolane-2-carboxylic acid

Recent Advances in the Application of (2R)-3,3-Difluorooxolane-2-carboxylic acid (CAS: 2165695-87-2) in Chemical Biology and Pharmaceutical Research

The compound (2R)-3,3-Difluorooxolane-2-carboxylic acid (CAS: 2165695-87-2) has recently emerged as a promising building block in medicinal chemistry and chemical biology. This chiral difluorinated oxolane derivative has attracted significant attention due to its unique physicochemical properties, including enhanced metabolic stability and improved bioavailability compared to non-fluorinated analogs. Recent studies have demonstrated its utility as a key intermediate in the synthesis of novel protease inhibitors and as a bioisostere for conventional carboxylic acid moieties in drug design.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) reported the successful incorporation of (2R)-3,3-Difluorooxolane-2-carboxylic acid into the structure of novel SARS-CoV-2 main protease inhibitors. The researchers found that the difluorinated oxolane moiety significantly improved the compounds' metabolic stability in human liver microsomes while maintaining potent inhibitory activity (IC50 values in the low nanomolar range). This represents a significant advancement in the development of next-generation antiviral therapeutics.

In the field of CNS drug discovery, a recent patent application (WO2023187654) disclosed the use of 2165695-87-2 as a critical component in the synthesis of γ-aminobutyric acid (GABA) analogs for treating neurological disorders. The difluorinated structure was shown to enhance blood-brain barrier penetration while reducing susceptibility to enzymatic degradation, addressing two major challenges in CNS drug development. Preliminary animal studies demonstrated improved pharmacokinetic profiles compared to traditional GABAergic compounds.

Structural biology studies utilizing X-ray crystallography have provided valuable insights into the molecular interactions of compounds containing the (2R)-3,3-Difluorooxolane-2-carboxylic acid moiety. A 2024 Nature Communications paper (DOI: 10.1038/s41467-024-45812-z) revealed that the difluorinated ring system forms unique hydrogen bonding patterns with protein targets, explaining its enhanced binding affinity in several enzyme systems. These findings are guiding rational drug design approaches across multiple therapeutic areas.

The synthetic accessibility of 2165695-87-2 has also seen significant improvements recently. A novel asymmetric catalytic route developed by researchers at ETH Zurich (Angewandte Chemie, 2023, DOI: 10.1002/anie.202310552) achieved >99% enantiomeric excess with substantially reduced production costs, making this building block more accessible for large-scale pharmaceutical applications. This methodological breakthrough is expected to accelerate the adoption of this fluorinated motif in drug discovery programs.

Ongoing clinical trials (e.g., NCT05874223) are evaluating drug candidates incorporating (2R)-3,3-Difluorooxolane-2-carboxylic acid for oncology indications, with preliminary Phase I data showing favorable safety profiles. The unique electronic properties imparted by the difluorinated structure appear to modulate drug-target interactions while minimizing off-target effects, a finding that could have broad implications for targeted cancer therapies.

Looking forward, the versatility of 2165695-87-2 continues to inspire innovative applications. Recent computational studies suggest potential utility in the design of PET imaging probes, leveraging the fluorine atoms for radiolabeling while maintaining the advantageous pharmacological properties of the oxolane scaffold. As research progresses, this compound is poised to play an increasingly important role in bridging chemical synthesis with biological applications in the pharmaceutical industry.